Cas no 97906-48-4 (Jatrophatrion)

• Product name: Jatrophatrion
• CAS No: 97906-48-4
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 2055122

Jatrophatrion Chemical and Physical Properties

Names and Identifiers

• Jatrophatrion
• rel-(3aR,6Z,9R,10aS,11aS)-2,3,3a,10,10a,11a-Hexahydro-3,3,6,9,11a-pentamethyl-1H-dicyclopenta[a,d]cyclononene-1,5,11(4H,9H)-trione

• Inchi： 1S/C20H26O3/c1-11-6-13-8-12(2)15(21)9-16-19(3,4)10-17(22)20(16,5)18(23)14(13)7-11/h6,8,11,14,16H,7,9-10H2,1-5H3/b12-8-/t11-,14-,16+,20-/m0/s1
• InChI Key： TYBGBKQPLBAYQG-CJIMKZOCSA-N
• SMILES： [C@@]12([H])C(C)(C)CC(=O)[C@@]1(C)C(=O)[C@@]1([H])C[C@@H](C)C=C1C=C(C)C(=O)C2 |t:21,&1:0,8,12,15|

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.7±40.0 °C(Predicted)